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Compound of Interest

Compound Name: 4-Methoxyestrone-13C6

Cat. No.: B12402603

Technical Guide: 4-Methoxyestrone-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of 4-
Methoxyestrone-13C6, an isotopically labeled internal standard crucial for quantitative
bioanalytical studies of estrogen metabolism. Due to the limited public availability of a specific
Certificate of Analysis for a designated lot of 4-Methoxyestrone-13C6, this document
synthesizes representative data from commercially available, closely related isotopically
labeled analogs and general analytical methodologies for estrogens.

Quantitative Data Summary

The following tables summarize the typical physical and chemical properties of 4-
Methoxyestrone and its isotopically labeled variants. This data is aggregated from various
suppliers of analytical standards.

Table 1: General Chemical and Physical Properties
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Property Value Source

3-Hydroxy-4-methoxyestra-
1,3,5(10)-trien-17-one

Chemical Name

Synonyms 4-MeOE1, 4-methoxy E1 [1]
Molecular Formula (unlabeled)  CioH2403 [1]
Molecular Weight (unlabeled) 300.4 g/mol [1]
Molecular Formula (13C, d3

13CC182H3H2103 [2]
labeled)
Molecular Weight (13C, d3

304.40 g/mol [2]
labeled)
Appearance White to off-white solid N/A
Storage Temperature -20°C [1]

Table 2: Representative Analytical Specifications

Analysis Specification Source

Purity by HPLC >95% - >98% [3]

. ) Typically =98 atom % for
Isotopic Purity N [2]
labeled positions

] ] ] Conforms to structure by tH-
Identity Confirmation [3]
NMR and Mass Spectrometry

Experimental Protocols

The following sections detail the typical experimental methodologies used for the quality control
and characterization of 4-Methoxyestrone-13C6.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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Objective: To determine the chemical purity of the 4-Methoxyestrone-13C6 standard.
Instrumentation:

o HPLC system with a UV or Diode Array Detector (DAD)

o Reversed-phase C18 column (e.g., 5 um particle size, 125 x 4 mm)

Mobile Phase:

» A gradient or isocratic mixture of acetonitrile and water, often with a modifier like 0.1% formic
acid or phosphoric acid to improve peak shape. A typical starting condition could be a 65:35
(v/v) mixture of water and acetonitrile.[4]

Procedure:

Sample Preparation: A stock solution of the reference standard is prepared in a suitable
solvent such as methanol or acetonitrile to a known concentration (e.g., 0.3-1.0 mg/mL).[4]

e Injection: A small volume (e.g., 5 pL) of the sample solution is injected onto the HPLC
column.[4]

o Chromatography: The mobile phase is pumped through the column at a constant flow rate
(e.g., 1.0 mL/min) and temperature (e.g., 40°C).[4]

e Detection: The detector monitors the absorbance at a specific wavelength (e.g., 310 nm) as
the compounds elute from the column.[4]

» Data Analysis: The purity is calculated based on the area percent of the main peak relative to
the total area of all observed peaks, excluding solvent peaks.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity Confirmation

Objective: To confirm the chemical structure and identity of 4-Methoxyestrone-13C6.

Instrumentation:
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* NMR spectrometer (e.g., 400 MHz)
Procedure:

o Sample Preparation: A small amount of the substance is dissolved in a deuterated solvent
(e.g., DMSO-d6).

o Data Acquisition: *H-NMR and 3C-NMR spectra are acquired.

o Data Analysis: The chemical shifts, splitting patterns, and integration of the signals in the 1H-
NMR spectrum, along with the chemical shifts in the 33C-NMR spectrum, are compared to the
expected structure of 4-Methoxyestrone. The presence of signals corresponding to the 13C-
labeled positions confirms the isotopic labeling. The overall spectrum should be consistent
with the structural formula.[3]

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment

Objective: To confirm the molecular weight and assess the isotopic enrichment of 4-
Methoxyestrone-13C6.

Instrumentation:

o Mass spectrometer, often coupled with a chromatographic inlet (LC-MS or GC-MS).

» Electrospray ionization (ESI) is a common technique for LC-MS analysis of estrogens.
Procedure:

o Sample Introduction: The sample is introduced into the mass spectrometer, typically after
separation by LC or GC.

 lonization: The molecules are ionized (e.g., by ESI).
o Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

o Data Analysis: The observed molecular ion peak should correspond to the calculated
molecular weight of 4-Methoxyestrone-13C6. For example, the protonated molecule [M+H]*
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would be expected.[3] The distribution of isotopic peaks is analyzed to determine the level of

13C enrichment.

Visualizations
Analytical Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control and certification of a
4-Methoxyestrone-13C6 reference standard.
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Caption: Quality Control Workflow for 4-Methoxyestrone-13C6.

Metabolic Pathway of 4-Methoxyestrone

This diagram illustrates the metabolic formation of 4-methoxyestrone from its parent

compound, estrone.
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Caption: Metabolic formation of 4-Methoxyestrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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